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Introduction
Cabozantinib is a potent multi-targeted tyrosine kinase inhibitor that has shown significant

efficacy in the treatment of various cancers.[1][2][3] Its mechanism of action involves the

inhibition of several receptor tyrosine kinases, including MET, vascular endothelial growth factor

receptor (VEGFR), and AXL, which are crucial for tumor angiogenesis, invasion, and

metastasis.[4][5] Cabozantinib-d6 is a deuterated form of Cabozantinib, often used as an

internal standard in pharmacokinetic and metabolic studies due to its similar chemical

properties and distinct mass.[6] This document provides detailed protocols for the preparation

of Cabozantinib-d6 stock and working solutions for research and development purposes.

Data Presentation
Table 1: Solubility of Cabozantinib-d6

Solvent Solubility Notes

DMSO 120 mg/mL

Ultrasonic assistance may be

required for complete

dissolution.[7]
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Table 2: Recommended Storage Conditions for
Cabozantinib-d6 Solutions

Solution Type
Storage
Temperature

Duration Recommendations

Stock Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[6]

Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[6][8]

Working Solution 2-8°C For immediate use

It is recommended to

prepare fresh on the

day of the experiment.

[6]

Table 3: Example Preparation of Cabozantinib-d6 Stock
Solutions in DMSO

Desired Concentration
Mass of Cabozantinib-d6
(MW: 507.55 g/mol )

Volume of DMSO

1 mM 1 mg 1.9703 mL

5 mM 5 mg 1.9703 mL

10 mM 10 mg 1.9703 mL

20 mM 10 mg 0.9851 mL

Note: The molecular weight of Cabozantinib-d6 is approximately 507.55 g/mol .[9][10] Please

verify the molecular weight from the certificate of analysis of your specific lot.
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Protocol 1: Preparation of a 10 mM Cabozantinib-d6
Stock Solution in DMSO
Materials:

Cabozantinib-d6 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh a precise amount of Cabozantinib-d6 powder (e.g., 5 mg) using

a calibrated analytical balance in a suitable weighing vessel.

Transfer: Carefully transfer the weighed powder into a sterile vial.

Solvent Addition: Based on the desired final concentration (10 mM), calculate the required

volume of DMSO. For 5 mg of Cabozantinib-d6 (MW ~507.55 g/mol ), the required volume

of DMSO is approximately 0.985 mL. Add the calculated volume of anhydrous DMSO to the

vial containing the powder.

Dissolution: Tightly cap the vial and vortex thoroughly for several minutes to dissolve the

powder. If the compound does not fully dissolve, brief sonication in an ultrasonic water bath

or gentle warming to 37°C can be applied to aid dissolution.[8][11] Visually inspect the

solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.[6] Clearly label each aliquot with the
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compound name, concentration, solvent, and date of preparation. Store the aliquots at -20°C

for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[6]

Protocol 2: Preparation of a 10 µM Cabozantinib-d6
Working Solution
Materials:

10 mM Cabozantinib-d6 stock solution in DMSO

Appropriate diluent (e.g., cell culture medium, phosphate-buffered saline)

Sterile tubes

Calibrated micropipettes and sterile tips

Procedure:

Serial Dilution: Perform a serial dilution of the 10 mM stock solution to achieve the final

desired concentration of 10 µM. For example, a 1:1000 dilution is required.

First Dilution (optional intermediate step): Pipette 10 µL of the 10 mM stock solution into 990

µL of the diluent to prepare a 100 µM intermediate solution. Mix well by gentle pipetting or

vortexing.

Final Dilution: Pipette 100 µL of the 100 µM intermediate solution into 900 µL of the diluent to

obtain a final concentration of 10 µM. Mix thoroughly.

Usage: Use the freshly prepared working solution immediately for your experiments.[6] Do

not store diluted working solutions for extended periods.
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Caption: Signaling pathways inhibited by Cabozantinib.

Experimental Workflow for Solution Preparation
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Cabozantinib-d6

2. Dissolve in DMSO

3. Vortex/Sonicate

4. Aliquot

5. Store at -80°C

6. Thaw Stock Aliquot

7. Dilute with Media

8. Mix Thoroughly

9. Use Immediately

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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